3-(2-phenylethyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-[(E)-2-phenylethenyl]-3-(2-phenylethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H16N4S/c1-3-7-15(8-4-1)11-13-17-20-21-19-23(17)22-18(24-19)14-12-16-9-5-2-6-10-16/h1-10,12,14H,11,13H2/b14-12+
• InChI Key: WJUNJCMVSMNTFV-WYMLVPIESA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2=NN=C3N2N=C(S3)C=CC4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)CCC2=NN=C3N2N=C(S3)/C=C/C4=CC=CC=C4
• Molecular Formula: C19H16N4S
• Molecular Weight: 332.4 g/mol

Description

The compound you mentioned belongs to a class of organic compounds known as triazolothiadiazoles. These are aromatic heterocyclic compounds containing a triazole ring fused to a thiadiazole ring.

Molecular Structure Analysis

The molecular structure of similar compounds has been established using single crystal X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions of these compounds can vary widely depending on the specific substituents present on the triazole and thiadiazole rings.

Physical and Chemical Properties Analysis

Some similar compounds exhibit excellent insensitivity toward external stimuli and very good calculated detonation performance. They may also have remarkable measured density and excellent thermal stability.

Mechanism of Action

The mechanism of action of these compounds can also vary widely depending on their specific structure and the context in which they are used.

Safety and Hazards

The safety and hazards associated with these compounds can vary widely depending on their specific structure. Some similar compounds are very sensitive and could be used as primary explosives.

Future Directions

Future research may focus on designing next-generation fused ring energetic materials for different applications as an alternating kind or site of the substituent group.